2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate
Description
“2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate” is a diester formed by the condensation of butane-1,4-diol with propionic acid and methoxyacetic acid . It is commonly used as a plasticizer in the production of polymers and resins to improve flexibility and durability .
Molecular Structure Analysis
The molecular formula of “2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate” is C14H24O7 . Its average mass is 304.336 Da and its monoisotopic mass is 304.152191 Da .Scientific Research Applications
Density and Viscosity Studies
Research involving similar compounds to 2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate has focused on measuring the densities and viscosities of mixtures involving alkoxypropanols (like 1-methoxy-2-propanol, 1-propoxy-2-propanol) with ethanol. These studies are crucial in understanding the physical properties of these mixtures at various temperatures, which has implications in the fields of chemical engineering and material sciences (Ku, Peng, & Tu, 2001).
Chemical Kinetics
In chemical kinetics, the oxidation processes of compounds similar to 2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate, like butane 2,3-diol, have been studied. Understanding the base-catalyzed reaction and kinetics with Os(VIII) helps in comprehending how these compounds react under different conditions, contributing to the broader field of organic chemistry and industrial applications (Anand & Menghani, 1980).
Synthesis and Application in Organic Chemistry
A significant area of research is the synthesis of compounds structurally related to 2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate. Studies on the synthesis of compounds like (3S)-4-methoxybutane-1,3-diol show the importance of these compounds as auxiliaries in the synthesis of planar-chiral metallocenes, a vital component in organic synthesis and medicinal chemistry (Geisler & Helmchen, 2006).
Other Applications
Other studies explore a variety of applications, such as synthesizing 5-(2-hydroxyethyl)-2,2-dimethyl-1,3-dioxane from similar diol compounds, indicating the versatility of these compounds in creating diverse chemical structures for various uses (Da-wei, 2013).
properties
IUPAC Name |
[4-propanoyloxy-3-(propanoyloxymethoxy)butyl] propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O7/c1-4-12(15)18-8-7-11(9-19-13(16)5-2)20-10-21-14(17)6-3/h11H,4-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTDCHYWWHJBKKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OCCC(COC(=O)CC)OCOC(=O)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80677815 |
Source
|
| Record name | 2-[(Propanoyloxy)methoxy]butane-1,4-diyl dipropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80677815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate | |
CAS RN |
104478-28-6 |
Source
|
| Record name | 2-[(Propanoyloxy)methoxy]butane-1,4-diyl dipropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80677815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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